2-(1H-benzimidazol-2-yl)-3-[5-nitro-2-(2-propyn-1-yloxy)phenyl]acrylonitrile

• IUPAC Name: (Z)-2-(1H-benzimidazol-2-yl)-3-(5-nitro-2-prop-2-ynoxyphenyl)prop-2-enenitrile
• InChI: InChI=1S/C19H12N4O3/c1-2-9-26-18-8-7-15(23(24)25)11-13(18)10-14(12-20)19-21-16-5-3-4-6-17(16)22-19/h1,3-8,10-11H,9H2,(H,21,22)/b14-10-
• InChI Key: DIKYRYNZQSGOQF-UVTDQMKNSA-N
• Canonical SMILES: C#CCOC1=C(C=C(C=C1)[N+](=O)[O-])C=C(C#N)C2=NC3=CC=CC=C3N2
• Isomeric SMILES: C#CCOC1=C(C=C(C=C1)[N+](=O)[O-])/C=C(/C#N)\C2=NC3=CC=CC=C3N2
• Molecular Formula: C19H12N4O3
• Molecular Weight: 344.3 g/mol

Description

2-(1H-benzimidazol-2-yl)-3-[5-nitro-2-(2-propyn-1-yloxy)phenyl]acrylonitrile is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a type of acrylonitrile derivative that has been synthesized using specific methods.

Mechanism of Action

The mechanism of action of 2-(1H-benzimidazol-2-yl)-3-[5-nitro-2-(2-propyn-1-yloxy)phenyl]acrylonitrile is not fully understood. However, studies have suggested that it may exert its anticancer and antimicrobial activities by inhibiting specific enzymes and proteins involved in cell growth and proliferation.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. In vitro studies have demonstrated that this compound can induce cell cycle arrest and apoptosis in cancer cells. It has also been shown to inhibit the growth of various bacteria and fungi. However, further studies are needed to fully understand its effects on human health.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(1H-benzimidazol-2-yl)-3-[5-nitro-2-(2-propyn-1-yloxy)phenyl]acrylonitrile in lab experiments include its potential as a versatile compound with various applications. Its synthesis method is relatively simple and can be easily scaled up for large-scale production. However, the limitations of using this compound include its potential toxicity and the need for further studies to fully understand its effects on human health.

Future Directions

There are several future directions for the research on 2-(1H-benzimidazol-2-yl)-3-[5-nitro-2-(2-propyn-1-yloxy)phenyl]acrylonitrile. These include exploring its potential as a therapeutic agent for various diseases, investigating its optical and electronic properties for use in optoelectronics and photovoltaics, and studying its potential as a sensor for heavy metal ions in environmental monitoring. Additionally, further studies are needed to fully understand its mechanism of action and its effects on human health.

Synthesis Methods

The synthesis of 2-(1H-benzimidazol-2-yl)-3-[5-nitro-2-(2-propyn-1-yloxy)phenyl]acrylonitrile involves the reaction of 2-aminobenzimidazole with 5-nitro-2-(2-propyn-1-yloxy)benzaldehyde in the presence of a base, such as potassium carbonate, in a solvent, such as DMF. The resulting intermediate is then reacted with acrylonitrile in the presence of a catalyst, such as triethylamine, to produce the final product.

Scientific Research Applications

2-(1H-benzimidazol-2-yl)-3-[5-nitro-2-(2-propyn-1-yloxy)phenyl]acrylonitrile has been studied for its potential applications in various fields, including medicinal chemistry, material science, and environmental science. In medicinal chemistry, this compound has been investigated for its anticancer and antimicrobial activities. In material science, it has been studied for its optical and electronic properties. In environmental science, it has been explored for its potential as a sensor for heavy metal ions.